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Compound of Interest

Compound Name: CPI-0610 carboxylic acid

Cat. No.: B8540103

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CPI-0610, also known as pelabresib, is a potent and selective small-molecule inhibitor of the

Bromodomain and Extra-Terminal (BET) family of proteins, which is under investigation for the

treatment of myelofibrosis and other hematological malignancies.[1][2] The carboxylic acid

derivative of CPI-0610 is a key intermediate in its synthesis and a potential metabolite, as well

as a ligand for the development of Proteolysis Targeting Chimeras (PROTACs).[3][4]

Understanding the solubility and preparation of CPI-0610 carboxylic acid is crucial for its use

in research and drug development. These application notes provide detailed information on its

physicochemical properties, a protocol for its preparation, and an overview of the relevant

biological signaling pathway.

Data Presentation
Physicochemical Properties of CPI-0610 Carboxylic Acid
Quantitative experimental solubility data for CPI-0610 carboxylic acid is not readily available

in the public domain. The following table summarizes predicted physicochemical properties.
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Researchers should perform their own solubility tests in relevant solvent systems.

Property Value Source

Molecular Formula C₂₀H₁₅ClN₂O₃ --INVALID-LINK--

Molar Mass 366.8 g/mol --INVALID-LINK--

pKa (Predicted) 4.19 ± 0.10 --INVALID-LINK--

Density (Predicted) 1.41 ± 0.1 g/cm³ --INVALID-LINK--

Boiling Point (Predicted) 593.5 ± 50.0 °C --INVALID-LINK--

Solubility of CPI-0610 (Pelabresib)
For reference, the solubility of the parent compound, CPI-0610 (a carboxamide), has been

reported in the following solvents:

Solvent Solubility Source

DMSO 73 mg/mL (199.55 mM) [5]

Ethanol 12 mg/mL [6]

Water Insoluble [6]

Experimental Protocols
Preparation of CPI-0610 Carboxylic Acid
The following protocol is adapted from the medicinal chemistry synthesis of CPI-0610, where

the carboxylic acid is a key intermediate (referred to as compound 36 in the original

publication).[3] This multi-step synthesis requires expertise in organic chemistry and should be

performed in a well-equipped laboratory with appropriate safety precautions.

Workflow for the Synthesis of CPI-0610 Carboxylic Acid
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Step 1: Suzuki Coupling

Step 2: Trans-acetylation

Step 3: Oxidation & Condensation

Step 4: Grignard Addition & Cyclization

Methyl 2-iodobenzoate + Isoxazole boronate

Pd(dppf)Cl2, K2CO3, dioxane/H2O, 80 °C

Coupled product

Coupled product

NaOMe, MeOH, rt

Primary alcohol (30)

Primary alcohol (30)

Dess-Martin periodinane, CH2Cl2; then (R)-tert-butylsulfinyl amide, CuSO4, CH2Cl2

Chiral tert-butylsulfinyl imine (31)

Chiral tert-butylsulfinyl imine (31)

Vinylmagnesium bromide, THF, -78 °C; then Boc2O, DMAP; then p-chlorophenylmagnesium bromide; then TFA

Azepine acid (36)
(CPI-0610 Carboxylic Acid)

Click to download full resolution via product page

Caption: Synthetic workflow for CPI-0610 carboxylic acid.
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Materials:

Methyl 2-iodobenzoate

Isoxazole boronate (29)

Pd(dppf)Cl₂

Potassium carbonate (K₂CO₃)

Dioxane

Sodium methoxide (NaOMe)

Methanol (MeOH)

Dess-Martin periodinane

Dichloromethane (CH₂Cl₂)

(R)-tert-butylsulfinyl amide

Copper(II) sulfate (CuSO₄)

Vinylmagnesium bromide

Tetrahydrofuran (THF)

Di-tert-butyl dicarbonate (Boc₂O)

4-Dimethylaminopyridine (DMAP)

p-Chlorophenylmagnesium bromide

Trifluoroacetic acid (TFA)

Procedure:
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Suzuki Coupling: In a reaction vessel, combine methyl 2-iodobenzoate and isoxazole

boronate in a mixture of dioxane and water. Add Pd(dppf)Cl₂ and K₂CO₃. Heat the reaction

mixture at 80 °C until the starting materials are consumed (monitor by TLC or LC-MS). After

completion, perform an aqueous workup and purify the crude product by column

chromatography to obtain the coupled product.

Trans-acetylation: Dissolve the coupled product in methanol. Add sodium methoxide and stir

the reaction at room temperature. Monitor the reaction until completion. Neutralize the

reaction and remove the solvent under reduced pressure. Purify the residue to yield the

primary alcohol 30.

Oxidation and Condensation: Dissolve the primary alcohol 30 in dichloromethane and add

Dess-Martin periodinane to oxidize the alcohol to the corresponding aldehyde. In a separate

flask, prepare the chiral tert-butylsulfinyl imine by reacting the aldehyde with (R)-tert-

butylsulfinyl amide in the presence of CuSO₄ in dichloromethane.

Grignard Addition and Cyclization:

Cool a solution of the chiral tert-butylsulfinyl imine 31 in THF to -78 °C. Slowly add

vinylmagnesium bromide and stir for several hours.

To the resulting intermediate, add di-tert-butyl dicarbonate and a catalytic amount of

DMAP.

In a subsequent step, add p-chlorophenylmagnesium bromide to form the aryl ketone.

Finally, treat the aryl ketone with trifluoroacetic acid to deprotect the tert-butyl ester and N-

Boc group, which concomitantly facilitates the cyclization to the azepine ring, yielding the

azepine acid 36 (CPI-0610 carboxylic acid).

Purification: The final product, CPI-0610 carboxylic acid, can be purified by high-

performance liquid chromatography (HPLC).

Signaling Pathway
CPI-0610 and its carboxylic acid derivative act as inhibitors of the BET family of proteins,

primarily BRD4. These proteins are epigenetic readers that play a critical role in the regulation
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of gene transcription.

Mechanism of Action of BET Inhibitors

Normal Gene Transcription BET Inhibition
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Click to download full resolution via product page

Caption: Mechanism of action of CPI-0610 carboxylic acid.

In normal cellular processes, BET proteins like BRD4 bind to acetylated lysine residues on

histones, which are markers of active chromatin. This binding recruits the transcriptional

machinery to the promoters of target genes, leading to their expression. In many cancers, this

process is dysregulated, leading to the overexpression of oncogenes such as MYC and pro-

inflammatory genes.[1][7]

CPI-0610 carboxylic acid, by binding to the bromodomains of BRD4, competitively inhibits the

interaction between BRD4 and acetylated histones.[8] This prevents the recruitment of the

transcriptional machinery and leads to the downregulation of key oncogenes and inflammatory

cytokines, thereby exerting its anti-tumor and anti-inflammatory effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8540103/docs#application-notes-and-protocols-for-
cpi-0610-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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